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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate
CAS No.: 63329-59-9
Cat. No.: B1238003
Get Quote
. J

Executive Summary

The solubility profile of L-Aspoxicillin Trihydrate (ASPC) is a critical quality attribute (CQA)
governing its purification efficiency, crystalline stability, and bioavailability.[1] As a semi-
synthetic penicillin derivative, ASPC exhibits a complex solubility landscape heavily influenced
by solvent polarity, temperature, and pH. This guide provides a comprehensive technical
analysis of ASPC solubility, detailing experimental protocols for precise determination (Laser
Monitoring), thermodynamic modeling frameworks, and process applications for anti-solvent
crystallization.

Physicochemical Profile

L-Aspoxicillin Trihydrate is an injectable antibiotic with a zwitterionic structure, contributing to
its pH-dependent solubility behavior.[1]
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Property Specification

(2S,5R,6R)-6-[(2R)-2-[(2R)-2-amino-3-
methylcarbamoylpropanoylamino]-2-(4-

Chemical Name hydroxyphenyl)acetylamino]-3,3-dimethyl-7-oxo-
4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic
acid trihydrate

Molecular Formula

Molecular Weight 547.58 g/mol (Trihydrate)

Appearance White crystalline powder

Key Functional Groups -lactam ring, Amide (side chain), Carboxylic

acid, Phenolic hydroxyl

Solubility Landscape: Solvent & Temperature
Dependence

The solubility of ASPC is notably low in most organic solvents, necessitating specific binary
solvent systems or pH adjustments for processing. The following data summarizes the solubility

behavior in pure solvents at ambient temperature (

).
Table 1: Comparative Solubility Data (25°C)
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Dielectric Constant

Solubility Reported
Solvent Classification (JP Concentration (

XIV) (mg/mL)* )
Water Sparingly Soluble 40-5.0 78.5
Methanol Practically Insoluble ~7.5 32.7
Ethanol (95%) Practically Insoluble ~3.4 24.5
Acetonitrile Practically Insoluble <0.1 37.5
DMF Freely Soluble > 100 36.7
Acetone Practically Insoluble <0.5 20.7

> Note: "Practically Insoluble” in pharmacopeial terms often denotes < 0.1 mg/mL. However,
experimental equilibrium data (Source 1.18) suggests slightly higher values for alcohols,
indicating a potential for temperature-dependent solubility enhancement useful for
crystallization.[1]

Experimental Methodology: Laser Monitoring
Technique

To determine the precise thermodynamic solubility curve (essential for Apelblat modeling), the
Laser Monitoring Observation Technique is superior to the static shake-flask method due to its
speed and accuracy in detecting the exact point of solid phase disappearance (saturation).

Protocol: Automated Laser Solubility Determination

Objective: Determine the mole fraction solubility (

) of ASPC in binary solvent mixtures across a temperature range (

).

Equipment:

o Jacketed glass vessel (50 mL) with magnetic stirring.
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o Thermostatic water bath (
precision).[1]
e Laser transmissometer (He-Ne laser,
)[1]
o Photo-detector linked to a data acquisition system.[1]
Step-by-Step Workflow:
e Preparation: Add a known mass of solvent (

) to the vessel.[1] Maintain temperature at
(e.g., 278.15 K).

e Solute Addition: Add a precise mass of L-Aspoxicillin Trihydrate (

) in small increments.

» Equilibration: Stir continuously. The laser beam passes through the suspension.
o Suspension: High scattering

Low light intensity at detector.[1]

o Solution: Low scattering
High light intensity at detector.[1]
o Temperature Ramp: Slowly increase temperature (

).

» Detection: Monitor the intensity curve. The temperature at which the laser intensity reaches a
maximum plateau indicates the complete dissolution of the solid phase (Saturation
Temperature,
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o Calculation: Calculate mole fraction solubility (

) for the determined

[1]

» Repetition: Repeat with varying solute/solvent ratios to construct the full polythermal
solubility curve.

Visualization: Laser Monitoring Workflow
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Figure 1: Logic flow for determining saturation temperature using laser transmissometry.

Thermodynamic Modeling Framework
Once experimental data (
VS.

) is obtained, it must be correlated using thermodynamic models to predict solubility at
unmeasured points and understand the dissolution mechanism.

Modified Apelblat Equation

The modified Apelblat equation is the standard semi-empirical model for correlating solubility
data of semi-synthetic antibiotics.

 : Mole fraction solubility.[1][2]
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e : Absolute temperature (K).[1][2]
» : Empirical parameters representing the non-ideality of the solution.
o Interpretation: If
is negative and

is positive, the dissolution is typically endothermic.
Van't Hoff Analysis
To determine the thermodynamic functions of solution (Enthalpy

, Entropy

): [1]

Plot:

VS.

Slope:

1]

Intercept:

1]

Insight: For L-Aspoxicillin, dissolution in water/alcohol mixtures is generally endothermic (

) and entropy-driven (

), implying solubility increases with temperature.[1]

Process Application: Crystallization Strategy

The solubility difference between acidic aqueous solutions and organic anti-solvents is the
basis for the industrial purification of L-Aspoxicillin.
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Crystallization Protocol[6][12][15][16]

» Dissolution: Dissolve crude Aspoxicillin in water at pH 2.0 (using HCI). At this pH, the amine
group is protonated, significantly increasing solubility.

Clarification: Filter to remove insoluble impurities.[1]

pH Adjustment: Slowly adjust pH to 4.7 - 5.0 (Isoelectric point) using ammonia or NaOH.[1]
Solubility decreases, inducing supersaturation.

Anti-Solvent Addition: Add Ethanol (or Methanol) to the aqueous solution.[1]
o Ratio: Typically 1:3 (Water:Ethanol).[1]

o Mechanism:[3] Ethanol reduces the dielectric constant of the mixture, drastically lowering
the solubility of the zwitterionic Aspoxicillin.

Aging & Isolation: Cool to

to maximize yield, then filter and wash with cold ethanol.

Visualization: Purification Process Logic
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Figure 2: Industrial purification workflow utilizing pH-shift and anti-solvent crystallization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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